REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S+:12]([O-:26])[C:13]2[NH:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:25])[F:24])=[CH:19][C:20]=3[N:21]=2)[C:8]=1[O:9][CH3:10].[OH-:27].[Na+:28].C([O:33]C)(C)(C)C>C(OCC)(=O)C>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S:12]([C:13]2[N-:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:24])[F:25])=[CH:19][C:20]=3[N:21]=2)=[O:26])[C:8]=1[O:9][CH3:10].[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S:12]([C:13]2[N-:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:24])[F:25])=[CH:19][C:20]=3[N:21]=2)=[O:26])[C:8]=1[O:9][CH3:10].[OH2:33].[OH2:27].[OH2:2].[Na+:28].[Na+:28] |f:1.2,5.6.7.8.9.10.11|
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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COC=1C=CN=C(C1OC)C[S+](C=2NC=3C=CC(=CC3N2)OC(F)F)[O-]
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC
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Control Type
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UNSPECIFIED
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Setpoint
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45 (± 5) °C
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Type
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CUSTOM
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Details
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stirred at a temperature of 40-50° C. till the clear solution
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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results
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Type
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STIRRING
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Details
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stirred for about 3-4 hours
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Duration
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3.5 (± 0.5) h
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Type
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CUSTOM
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Details
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to crystallize the solid mass
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Type
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FILTRATION
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Details
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The separated solid mass was filtered
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Type
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WASH
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Details
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washed with methyl tertiary butyl ether (50 ml)
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Type
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CUSTOM
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Details
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suck dried under vacuum
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Type
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CUSTOM
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Details
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The wet solid was further dried at a temperature of 40-50° C.
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Name
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Pantoprazole sodium sesquihydrate
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Type
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product
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Smiles
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COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+]
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |